Cas no 131699-43-9 (Ethanone, 1-(5-bromo-4-butoxy-2-hydroxyphenyl)-)

• Product Name: Ethanone, 1-(5-bromo-4-butoxy-2-hydroxyphenyl)-
• CAS No: 131699-43-9
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 1229061
• PubChem ID: 71340915
• Update Time: 2025-04-20

Ethanone, 1-(5-bromo-4-butoxy-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-bromo-4-butoxy-2-hydroxyphenyl)-
• 1-(5-bromo-4-butoxy-2-hydroxyphenyl)ethanone
• 131699-43-9
• DTXSID50767979
• 1-(5-Bromo-4-butoxy-2-hydroxyphenyl)ethan-1-one

• Inchi： 1S/C12H15BrO3/c1-3-4-5-16-12-7-11(15)9(8(2)14)6-10(12)13/h6-7,15H,3-5H2,1-2H3
• InChI Key： XOGFVHUDTDLWHY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(C)=O)=C(C=C1OCCCC)O

Computed Properties

• Exact Mass: 286.02045
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53